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Compound of Interest

Compound Name: 3,5-Diisopropylbromobenzene

Cat. No.: B1339613 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

3,5-Diisopropylbromobenzene (CAS No. 23058-81-3). The information is compiled for use in

research, drug development, and other scientific applications where precise chemical data is

essential. This document includes a summary of quantitative physical data, detailed

experimental protocols for the determination of key properties, and a workflow diagram for the

physical characterization of similar liquid aromatic compounds.

Core Physical and Chemical Data
3,5-Diisopropylbromobenzene is an aromatic hydrocarbon.[1] It presents as a colorless to

yellow or brown liquid at room temperature.[1][2][3] The table below summarizes the key

physical and chemical properties of this compound.
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Property Value Source(s)

Chemical Formula C₁₂H₁₇Br [4]

Molecular Weight 241.17 g/mol [4][5]

IUPAC Name
1-bromo-3,5-di(propan-2-

yl)benzene
[5]

CAS Number 23058-81-3 [4]

Physical State Liquid [1][3]

Appearance
Colorless to yellow/brown

oil/liquid
[1][2][3]

Boiling Point 78 - 82 °C at 1.0 Torr [3]

Melting Point N/A [2][3]

Density N/A [2][3]

Refractive Index N/A [2][3]

Note: Experimental data for density and refractive index for 3,5-Diisopropylbromobenzene
are not readily available in the cited literature. For reference, the isomeric compound 1-Bromo-

2,6-diisopropylbenzene has a reported density of 1.171 g/mL at 25 °C and a refractive index

(n20/D) of 1.532.[6]

Experimental Protocols
The following are detailed methodologies for the experimental determination of the primary

physical properties of liquid organic compounds such as 3,5-Diisopropylbromobenzene.

Determination of Boiling Point (Capillary Method)
The boiling point is a critical physical property for the characterization and purity assessment of

a liquid.[7] It is the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.[8][9]

Apparatus:
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Thiele tube or similar heating apparatus (e.g., aluminum block)

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner)

Liquid paraffin or other suitable heating oil

Procedure:

A small amount of the liquid sample is placed into the fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the fusion tube containing the

sample.

The fusion tube is attached to a thermometer, ensuring the sample and the thermometer

bulb are at the same level.

The assembly is placed in a Thiele tube containing heating oil.

The apparatus is heated gently and slowly to ensure uniform temperature distribution.[8]

Observe the capillary tube. As the temperature rises, air trapped in the capillary will be

expelled.

The temperature at which a rapid and continuous stream of bubbles emerges from the open

end of the capillary tube is noted.[8][10]

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the bubbling stops and the liquid begins to

enter the capillary tube.[10]

Determination of Density (Pycnometer Method)
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Density is the mass of a substance per unit volume and is a fundamental physical property.[11]

Apparatus:

Pycnometer (a specific volume flask)

Analytical balance

Thermometer

Water bath

Procedure:

An empty, clean, and dry pycnometer is weighed accurately on an analytical balance.

The pycnometer is filled with the liquid sample, ensuring no air bubbles are present. The

temperature of the sample should be controlled and recorded.

The filled pycnometer is weighed again to determine the mass of the liquid.

The volume of the pycnometer is determined by repeating the procedure with a reference

liquid of known density, such as distilled water.

The density of the sample is calculated using the formula: Density = Mass of the liquid /

Volume of the pycnometer

Determination of Refractive Index (Abbe Refractometer)
The refractive index measures how much the path of light is bent, or refracted, when entering a

substance.[12] It is a characteristic property of a substance and is dependent on temperature

and the wavelength of light used.[13]

Apparatus:

Abbe Refractometer

Constant temperature water bath
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Light source (typically a sodium D line source, 589 nm)

Dropper

Solvent for cleaning (e.g., acetone or ethanol)

Procedure:

The refractometer prisms are cleaned with a suitable solvent and allowed to dry.

A few drops of the liquid sample are placed on the surface of the lower prism using a

dropper.

The prisms are closed and locked.

Water from the constant temperature bath is circulated through the refractometer to maintain

a constant temperature (commonly 20°C or 25°C).

The light source is positioned to illuminate the prisms.

While looking through the eyepiece, the adjustment knob is turned until the field of view

shows a distinct light and dark region.

The compensator is adjusted to eliminate any color fringe at the borderline, making the

boundary sharp.

The adjustment knob is used to align the boundary line precisely with the crosshairs in the

eyepiece.

The refractive index value is read from the instrument's scale.

Workflow for Physical Characterization
The following diagram illustrates a general workflow for the physical characterization of a liquid

aromatic compound.
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Physical Property Determination Workflow

Obtain Pure Liquid Sample

Determine Boiling Point
(Capillary Method)

Parallel Analysis

Measure Density
(Pycnometer Method)

Parallel Analysis

Measure Refractive Index
(Abbe Refractometer)

Parallel Analysis

Data Compilation and Analysis

Characterization Report

Final Documentation

Click to download full resolution via product page

Caption: Workflow for determining the physical properties of a liquid compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact
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